Cas no 820976-36-1 (3-Penten-2-one, 3-[(dimethylamino)methyl]-4-hydroxy-, hydrochloride)

• Product Name: 3-Penten-2-one, 3-[(dimethylamino)methyl]-4-hydroxy-, hydrochloride
• CAS No: 820976-36-1
• MF: C₈H₁₆ClNO₂
• MW: 193.671141624451
• CID: 698939
• PubChem ID: 71420149
• Update Time: 2025-04-19

3-Penten-2-one, 3-[(dimethylamino)methyl]-4-hydroxy-, hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Penten-2-one, 3-[(dimethylamino)methyl]-4-hydroxy-, hydrochloride
• 3-[(dimethylamino)methyl]-4-hydroxypent-3-en-2-one,hydrochloride
• 820976-36-1
• DTXSID00839357
• 3-[(Dimethylamino)methyl]-4-hydroxypent-3-en-2-one;hydrochloride
• 3-[(Dimethylamino)methyl]-4-hydroxypent-3-en-2-one--hydrogen chloride (1/1)

• Inchi： 1S/C8H15NO2.ClH/c1-6(10)8(7(2)11)5-9(3)4;/h10H,5H2,1-4H3;1H
• InChI Key： JAXQIOADPXOZCV-UHFFFAOYSA-N
• SMILES： Cl.OC(C)=C(C(C)=O)CN(C)C

Computed Properties

• Exact Mass: 193.0869564g/mol
• Monoisotopic Mass: 193.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 183
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 40.5Ų